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Compound of Interest

Compound Name: DBCO-NHCO-PEG4-NHS ester

Cat. No.: B606957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, solubility, and

handling of DBCO-NHCO-PEG4-NHS ester, a heterobifunctional crosslinker essential for

advanced bioconjugation. Detailed experimental protocols and workflow visualizations are

included to facilitate its effective application in research and development.

Core Properties and Specifications
DBCO-NHCO-PEG4-NHS ester is a versatile reagent designed for two-step bioconjugation. It

incorporates three key chemical moieties: a Dibenzocyclooctyne (DBCO) group for copper-free

click chemistry, a hydrophilic tetra-polyethylene glycol (PEG4) spacer, and an N-

hydroxysuccinimide (NHS) ester for covalent linkage to primary amines.

The DBCO group enables highly specific and bioorthogonal ligation to azide-tagged molecules

via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)[1]. The NHS ester reacts efficiently

with primary amines, such as the side chains of lysine residues on proteins, in a pH-dependent

manner to form stable amide bonds[2][3][4]. The PEG4 spacer enhances water solubility,

reduces steric hindrance, and improves the pharmacokinetic profile of the resulting

conjugate[2][4][5].

Quantitative data for DBCO-NHCO-PEG4-NHS ester are summarized in the table below.
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Property Value References

Chemical Formula C₃₄H₃₉N₃O₁₀ [2][6][7]

Molecular Weight 649.7 g/mol [2][3][6][8][9][10]

Exact Mass 649.2635 Da [2]

CAS Number 2100306-58-7 [2][3][6][8]

Appearance
Yellow to slightly orange oil or

light yellow gel
[7][11]

Purity Typically >95% (HPLC) [7][8][11]

Solubility and Handling
Proper handling and storage are critical for maintaining the reactivity of the moisture-sensitive

NHS ester. The reagent should be stored at -20°C, desiccated, and protected from light[2][7].

Before use, the vial should be allowed to equilibrate to room temperature before opening to

prevent moisture condensation[12].

Solvent Solubility References

DMSO
79 mg/mL (121.6 mM); Readily

soluble
[5][7][11][13]

DMF Readily soluble [5][7][11]

DCM, Chloroform, THF Soluble [7][11]

Aqueous Buffers Soluble up to 1.5 mM [12]

Stock solutions should be prepared fresh in anhydrous solvents like DMSO or DMF

immediately before use, as the NHS ester moiety readily hydrolyzes in aqueous conditions[12].

Reaction Mechanisms and Workflows
The use of DBCO-NHCO-PEG4-NHS ester involves a two-stage conjugation process. First,

the NHS ester is reacted with an amine-containing molecule. Second, the newly introduced

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medkoo.com/products/26857
https://precisepeg.com/products/dbco-nhco-peg4-nhs-ester
https://vectorlabs.com/products/dbco-peg4-nhs-ester/?print-products=pdf&variation=&
https://www.medkoo.com/products/26857
https://www.cd-bioparticles.net/p/4517/dbco-nhco-peg4-nhs-ester
https://precisepeg.com/products/dbco-nhco-peg4-nhs-ester
https://glycomindsynth.com/product_detail/1457/PEG%20NHS%20Ester
https://broadpharm.com/product-categories/peg-linkers/dbco-peg
https://pubchem.ncbi.nlm.nih.gov/compound/DBCO-PEG4-NHS-ester
https://www.medkoo.com/products/26857
https://www.medkoo.com/products/26857
https://www.cd-bioparticles.net/p/4517/dbco-nhco-peg4-nhs-ester
https://precisepeg.com/products/dbco-nhco-peg4-nhs-ester
https://glycomindsynth.com/product_detail/1457/PEG%20NHS%20Ester
https://vectorlabs.com/products/dbco-peg4-nhs-ester/?print-products=pdf&variation=&
https://www.baseclick.eu/product/dbco-peg4-nhs-ester/
https://vectorlabs.com/products/dbco-peg4-nhs-ester/?print-products=pdf&variation=&
https://glycomindsynth.com/product_detail/1457/PEG%20NHS%20Ester
https://www.baseclick.eu/product/dbco-peg4-nhs-ester/
https://www.medkoo.com/products/26857
https://vectorlabs.com/products/dbco-peg4-nhs-ester/?print-products=pdf&variation=&
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/instructions/Instructions_CCT-A134.pdf
https://broadpharm.com/product/bp-22288
https://vectorlabs.com/products/dbco-peg4-nhs-ester/?print-products=pdf&variation=&
https://www.baseclick.eu/product/dbco-peg4-nhs-ester/
https://www.targetmol.com/compound/dbco-peg4-nhs%20ester
https://broadpharm.com/product/bp-22288
https://vectorlabs.com/products/dbco-peg4-nhs-ester/?print-products=pdf&variation=&
https://www.baseclick.eu/product/dbco-peg4-nhs-ester/
https://vectorlabs.com/products/dbco-peg4-nhs-ester/?print-products=pdf&variation=&
https://www.baseclick.eu/product/dbco-peg4-nhs-ester/
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/instructions/Instructions_CCT-A134.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/instructions/Instructions_CCT-A134.pdf
https://www.benchchem.com/product/b606957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DBCO group is reacted with an azide-containing molecule.
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Functional Components of the Linker
Respective Reactivities

NHS Ester

PEG4 Spacer

Amide Bond

Primary Amine
(-NH2)

DBCO Group

Amide Bond

Azide
(-N3)

Copper-Free Click
Chemistry (SPAAC)
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General Bioconjugation Workflow

Start: Prepare Reagents

Prepare Protein Solution
in Amine-Free Buffer

(e.g., PBS, pH 7.2-8.5)

Prepare Linker Stock
(10 mM in anhydrous DMSO)

Step 1: NHS Ester Reaction
Incubate Protein + Linker

(30-60 min, RT)

Quench Reaction
(e.g., Tris buffer)

Purification 1
(Size Exclusion / Dialysis)

Isolate DBCO-labeled Protein

Step 2: Click Chemistry
Incubate DBCO-Protein + Azide-Molecule

(4-12 h, RT)

Prepare Azide-Molecule

Purification 2
(e.g., Chromatography)
Isolate Final Conjugate

End: Final Conjugate
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Application in Targeted Drug Delivery

Molecule Construction

Cellular Targeting

Antibody (-NH2)

Step 1: NHS
Labeling

DBCO-PEG4-NHS

Antibody-DBCO

Step 2: Click
Chemistry

Drug Payload (-N3)

Antibody-Drug
Conjugate (ADC)

Binding to
Surface Antigen

ADC Administered

Cancer Cell
(Antigen Positive)

Internalization

Drug Release

Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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